2-{1-(3-methoxybenzyl)-4-[4-(1H-pyrazol-1-yl)benzyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-[(3-methoxyphenyl)methyl]-4-[(4-pyrazol-1-ylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C24H30N4O2/c1-30-24-5-2-4-21(16-24)18-27-14-13-26(19-23(27)10-15-29)17-20-6-8-22(9-7-20)28-12-3-11-25-28/h2-9,11-12,16,23,29H,10,13-15,17-19H2,1H3
• InChI Key: VFONBSLQACUBKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCN(CC2CCO)CC3=CC=C(C=C3)N4C=CC=N4
• Molecular Formula: C24H30N4O2
• Molecular Weight: 406.5 g/mol

Description

2-{1-(3-methoxybenzyl)-4-[4-(1H-pyrazol-1-yl)benzyl]-2-piperazinyl}ethanol is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is a piperazine derivative that has been synthesized and studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-{1-(3-methoxybenzyl)-4-[4-(1H-pyrazol-1-yl)benzyl]-2-piperazinyl}ethanol is not fully understood. However, it is thought to act by modulating the activity of neurotransmitters such as serotonin and dopamine in the brain.
Biochemical and Physiological Effects:
Studies have shown that 2-{1-(3-methoxybenzyl)-4-[4-(1H-pyrazol-1-yl)benzyl]-2-piperazinyl}ethanol has a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. Additionally, it has been shown to have anxiolytic and antidepressant effects. It has also been shown to have anticonvulsant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{1-(3-methoxybenzyl)-4-[4-(1H-pyrazol-1-yl)benzyl]-2-piperazinyl}ethanol in lab experiments is that it has a relatively simple synthesis method. Additionally, it has been shown to have a number of potential therapeutic properties. However, one limitation is that its mechanism of action is not fully understood.

Future Directions

There are a number of future directions for research on 2-{1-(3-methoxybenzyl)-4-[4-(1H-pyrazol-1-yl)benzyl]-2-piperazinyl}ethanol. One area of research could be to further investigate its potential use in the treatment of depression and anxiety disorders. Additionally, more research could be done to better understand its mechanism of action. Finally, more studies could be done to investigate its potential use in the treatment of other conditions such as epilepsy and chronic pain.

Synthesis Methods

The synthesis of 2-{1-(3-methoxybenzyl)-4-[4-(1H-pyrazol-1-yl)benzyl]-2-piperazinyl}ethanol involves a multi-step process. The first step involves the reaction of 3-methoxybenzaldehyde with 4-(1H-pyrazol-1-yl)benzylamine to form an imine intermediate. This intermediate is then reduced using sodium borohydride to give the corresponding amine. The amine is then reacted with 1-(2-chloroethyl)piperazine to give the final product.

Scientific Research Applications

2-{1-(3-methoxybenzyl)-4-[4-(1H-pyrazol-1-yl)benzyl]-2-piperazinyl}ethanol has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models. Additionally, it has been studied for its potential use in the treatment of depression and anxiety disorders.